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Compound of Interest |

Compound Name: 3-(Hydroxymethyl)-4-iodophenol
CAS No.: 915707-73-2
Cat. No.: B1604347

Get Quote

Application Note: 3-(Hydroxymethyl)-4-iodophenol as a Pharmaceutical Intermediate

Executive Summary

3-(Hydroxymethyl)-4-iodophenol (CAS: 773869-57-1) is a high-value trisubstituted aromatic
scaffold characterized by three orthogonal functional handles: a phenolic hydroxyl, a benzylic
alcohol, and an aryl iodide.[1] While the bromo-analog is commonly employed in large-scale
manufacturing of benzoxaborole drugs (e.g., Crisaborole), the iodo-derivative discussed here
offers superior reactivity profiles for discovery chemistry and difficult-to-access analogs.[1]

This Application Note details the scalable synthesis of this intermediate and its primary utility as
a "lynchpin” for constructing benzoxaboroles (a privileged pharmacophore in anti-inflammatory
and antimicrobial therapeutics) and benzofurans. The superior leaving group ability of the
iodine atom (

) facilitates milder Miyaura borylation and Sonogashira couplings, often preserving sensitive
functional groups that would degrade under the harsh lithiation conditions required for the
bromo-analogs.
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Chemical Profile & Structural Advantage

Property Specification
IUPAC Name 3-(Hydroxymethyl)-4-iodophenol
Alternative Name 5-Hydroxy-2-iodobenzyl alcohol

Molecular Formula

Molecular Weight 250.03 g/mol

L[1][21[31[4][51[6]1[7] Aryl lodide: Site for Pd-
catalyzed cross-coupling (Suzuki, Sonogashira)
Key Functionality or Borylation.2. Benzyl Alcohol: Cyclization
handle (forms the oxaborole ring).3. Phenol:
Linker attachment point (etherification) for

PROTACs or ADCs.

Structural Logic: The 1,2,5-substitution pattern (relative to the benzyl alcohol) places the iodine
ortho to the hydroxymethyl group and para to the phenol. This specific geometry is pre-
organized for cyclization reactions.

Protocol: Scalable Synthesis

The most reliable route avoids the poor regioselectivity of direct phenol iodination by utilizing 3-
hydroxybenzoic acid as the starting material.[1] This route ensures the iodine is installed
exclusively at the 4-position (para to the directing carboxyl group, ortho to the hydroxyl) before
reduction.

Step 1: Regioselective lodination

o Reagents: 3-Hydroxybenzoic acid, Nal, NaOCI (bleach), NaOH, Methanol.[8]

e Mechanism: Electrophilic aromatic substitution directed by the synergistic ortho/para
directing effects of the hydroxyl group and the steric/electronic guidance of the carboxylate.

e Dissolve 3-hydroxybenzoic acid (1.0 eq) and NaOH (1.05 eq) in Methanol (10 vol) at 0°C.
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o Add Nal (1.05 eq) followed by the slow, dropwise addition of aqueous NaOCI (1.05 eq) over
60 minutes. Maintain internal temperature

« Critical Control Point: Monitor via HPLC. The reaction is complete when the starting material
is

e Quench with aqueous

to remove excess oxidant. Acidify with HCI to precipitate 3-hydroxy-4-iodobenzoic acid.

Filter and dry. Yield: ~85-90%.[1]

Step 2: Chemoselective Reduction

» Reagents: Borane-THF (

) or Borane-Dimethyl Sulfide (BMS).[1]

o Rationale: Borane selectively reduces the carboxylic acid to the alcohol in the presence of
the aryl iodide and phenol.

o Dissolve 3-hydroxy-4-iodobenzoic acid (1.0 eq) in anhydrous THF under

» Add

(1M solution, 3.0 eq) dropwise at 0°C.

» Allow to warm to room temperature and reflux for 2 hours.
o Safety Note: Quench carefully with Methanol (evolution of

gas).

o Concentrate and partition between Ethyl Acetate and Water.
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 Purify via recrystallization (Diisopropyl ether/Hexane) to yield 3-(Hydroxymethyl)-4-
iodophenol.[1]

Application Workflow 1: Benzoxaborole Synthesis

This is the primary pharmaceutical application. The iodine atom allows for mild Miyaura
Borylation, followed by spontaneous or acid-catalyzed cyclization to form the dihydro-
benzoxaborole ring found in drugs like Crisaborole (Eucrisa) and Tavaborole (Kerydin).[1]

Experimental Logic:

Unlike the industrial route which uses n-Butyllithium at -78°C on the bromo-analog, the iodo-
analog allows the use of Palladium catalysis at moderate temperatures, compatible with esters,
nitriles, and other sensitive groups on the phenolic oxygen.[1]

Target Benzoxaborole
(e.g., Crisaborole Analog)

Click to download full resolution via product page

Figure 1: The "lodo-Route" to Benzoxaboroles. This pathway avoids cryogenic lithiation,
enabling the synthesis of complex derivatives.

Protocol Summary:

« Etherification: React the phenol (C1-OH) with the desired linker/tail (e.g., 4-fluorobenzonitrile
for Crisaborole) using

in DMF.
o Borylation: React the aryl iodide with Bis(pinacolato)diboron (
),
, and KOAc in Dioxane at 80°C. The iodine is replaced by the boronate ester.

o Cyclization: Treat the crude pinacol boronate with aqueous HCI. The protecting group
hydrolyzes, and the free boronic acid spontaneously cyclizes with the adjacent
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hydroxymethyl group to close the oxaborole ring.

Application Workflow 2: Benzofuran Synthesis via
Sonogashira

The 3-(Hydroxymethyl)-4-iodophenol scaffold is an ideal precursor for 2-substituted
benzofurans.[1] The iodine allows for alkynylation, and the hydroxymethyl group can be
oxidized to an aldehyde to facilitate cyclization, or the phenol can be used for direct cyclization
depending on the specific heterocycle target.

3-(Hydroxymethyl)-
4-iodophenol

Pd/Cu, Alkyne

Sonogashira Coupling
(Terminal Alkyne)

i

Cyclization via
Hydroxymethyl activation

5-Hydroxybenzofuran

Click to download full resolution via product page

Figure 2: Accessing the Benzofuran scaffold.[1] The iodine acts as the specific handle for the
alkyne insertion.

Technical Discussion: lodo- vs. Bromo- Precursors

Research teams often debate between the commercially available Bromo-analog and the lodo-
analog.[1]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1604347/docs?utm_src=pdf-body#use-of-3-hydroxymethyl-4-iodophenol-as-a-pharmaceutical-intermediate
https://patents.google.com/patent/EP2511844A2/en
https://www.benchchem.com/product/b1604347/docs?utm_src=pdf-body-img#use-of-3-hydroxymethyl-4-iodophenol-as-a-pharmaceutical-intermediate
https://patents.google.com/patent/EP2511844A2/en
https://patents.google.com/patent/EP2511844A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Feature

Bromo-Analog
(Commercial)

lodo-Analog (This
Protocol)

Cost

Low

Moderate (Synthesis required)

Miyaura Borylation

Sluggish; often requires
SPhos/XPhos ligands.[1]

Excellent; works with standard
Pd(dppf)CI2.

Lithiation

Requires -78°C (Cryogenic).[1]

Can use iPrMgCl at -20°C
(Turbo-Grignard).[1]

Functional Group Tolerance

Low (due to harsh lithiation).

High (compatible with
esters/amides in Pd-coupling).

[1]

Use Case

GMP Manufacturing (Cost

driven).

Medicinal Chemistry/Lead Op
(Speed/Diversity driven).

Recommendation: Use 3-(Hydroxymethyl)-4-iodophenol during the Lead Optimization phase

to rapidly generate diverse libraries of benzoxaboroles or benzofurans.[1] Switch to the Bromo-

analog only when the process moves to Kilogram-scale manufacturing and the route is frozen.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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